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Introduction
Dimethyldioctadecylammonium iodide, also known as dimethyldistearylammonium iodide, is

a quaternary ammonium salt with the chemical formula C38H80IN[1][2][3]. This document

provides a concise technical overview of the physical state and associated properties of

Dimethyldioctadecylammonium Iodide under Standard Temperature and Pressure (STP)

conditions, defined as 0 °C (273.15 K) and 1 atm.

Physical State at STP
At Standard Temperature and Pressure (STP), Dimethyldioctadecylammonium Iodide exists

in a solid state. This determination is based on its high melting point, which is significantly

above the 0 °C (273.15 K) standard temperature. Commercial sources describe its appearance

as a white to light yellow or light red powder or crystal. At a room temperature of 20°C, it is also

confirmed to be a solid.

Physicochemical Data
The following table summarizes the key quantitative data for Dimethyldioctadecylammonium
Iodide.
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Property Value Source(s)

Physical State at STP Solid [3]

Appearance
White to light yellow to light red

powder to crystal

Melting Point 152.0 to 156.0 °C

Molecular Formula C38H80IN [1][2][3]

Molecular Weight 677.97 g/mol [2]

Purity >98.0% [1]

Experimental Protocols
4.1 Determination of Melting Point

The physical state of a substance at a given temperature is fundamentally determined by its

melting point. A standard experimental method for determining the melting point of a crystalline

solid like Dimethyldioctadecylammonium Iodide is the capillary melting point method.

Methodology:

Sample Preparation: A small amount of the dry, powdered Dimethyldioctadecylammonium
Iodide is packed into a capillary tube (a thin glass tube sealed at one end) to a height of 2-3

mm.

Apparatus: The capillary tube is placed in a melting point apparatus, which contains a

heating block or an oil bath and a calibrated thermometer or a digital temperature sensor.

Heating: The sample is heated at a slow, controlled rate (typically 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The sample is observed through a magnifying lens. The melting range is

recorded from the temperature at which the first drop of liquid appears to the temperature at

which the entire sample becomes a clear liquid. For Dimethyldioctadecylammonium
Iodide, this range is reported as 152.0 to 156.0 °C.
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Conclusion: As this melting range is substantially higher than the standard temperature of 0

°C, it confirms the substance is in a solid state at STP.

Logical Relationships
The following diagram illustrates the logical process for determining the physical state of a

substance based on its melting point relative to a standard temperature.
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Caption: Logical workflow for determining the physical state at STP.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.tcichemicals.com/SG/en/sds/D4124_JP_EN.pdf
https://www.bldpharm.com/products/7206-39-5.html
https://www.medchemexpress.com/dimethyldioctadecylammonium-iodide.html?locale=ko-KR
https://www.benchchem.com/product/b1340579#physical-state-of-dimethyldioctadecylammonium-iodide-at-stp
https://www.benchchem.com/product/b1340579#physical-state-of-dimethyldioctadecylammonium-iodide-at-stp
https://www.benchchem.com/product/b1340579#physical-state-of-dimethyldioctadecylammonium-iodide-at-stp
https://www.benchchem.com/product/b1340579#physical-state-of-dimethyldioctadecylammonium-iodide-at-stp
https://www.benchchem.com/product/b1340579#physical-state-of-dimethyldioctadecylammonium-iodide-at-stp
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1340579?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

